
An In-depth Technical Guide to the Physical
Properties of 1H-Perfluorononane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1H-Perfluorononane

Cat. No.: B1595110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1H-
Perfluorononane (CAS: 375-94-0). The information is curated for professionals in research

and development who require precise data for modeling, experimental design, and formulation.

Core Physical and Chemical Properties
1H-Perfluorononane is a fluorinated hydrocarbon with the chemical formula C9HF19.[1][2][3]

[4] It is a clear liquid at room temperature.[2] Its high degree of fluorination imparts unique

physical and chemical characteristics, such as high density, low surface tension, and chemical

inertness, which are valuable in various scientific and industrial applications.

Quantitative Data Summary
The following table summarizes the key physical properties of 1H-Perfluorononane, compiled

from various sources. It is important to note that some of these values are calculated estimates

and should be used with that understanding.
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Property Value Unit Source

Molecular Weight 470.07 g/mol [1][2][3][4][5][6]

Boiling Point 138 °C [7]

Boiling Point

(Calculated)
365.17 K (92.02 °C) [1]

Refractive Index <1.3000 [7]

Enthalpy of Fusion

(Calculated)
14.75 kJ/mol [1]

Enthalpy of

Vaporization

(Calculated)

9.35 kJ/mol [1]

Log10 of Water

Solubility (Calculated)
-6.76 [1]

Octanol/Water

Partition Coefficient

(logPoct/wat)

(Calculated)

6.261 [1]

McGowan's

Characteristic Volume

(McVol)

171.300 ml/mol [1]

Critical Pressure (Pc)

(Calculated)
1296.73 kPa [1]

Kovats Retention

Index (Non-polar)
454.00 [1][3]

Experimental Protocols for Determination of
Physical Properties
While specific, detailed experimental protocols for 1H-Perfluorononane are not readily

available in the public domain, this section outlines the general methodologies employed for
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determining the key physical properties of fluorinated compounds. These methods are based

on established principles of physical chemistry and are widely used in the characterization of

such substances.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a compound like 1H-Perfluorononane, the boiling point can be determined using

several methods:

Distillation Method: A sample of the compound is heated in a distillation apparatus. The

temperature of the vapor that is in equilibrium with the boiling liquid is measured. This

method is suitable for determining the normal boiling point (at atmospheric pressure).

Ebulliometer: This apparatus allows for the precise measurement of the boiling point of a

liquid by maintaining equilibrium between the liquid and vapor phases. It can be adapted for

measurements at different pressures.

Differential Scanning Calorimetry (DSC): While primarily used for measuring thermal

transitions like melting point and enthalpy of fusion, DSC can also be used to estimate the

boiling point. The onset temperature of the endothermic event corresponding to vaporization

can be taken as the boiling point.[8]

Refractive Index Measurement
The refractive index is a measure of how much light bends, or refracts, when it enters a

substance. It is a characteristic property of a substance and is often used for identification and

purity assessment.

Abbe Refractometer: This is the most common instrument for measuring the refractive index

of liquids. A few drops of the sample are placed on the prism, and the instrument is adjusted

until a clear boundary is seen in the eyepiece. The refractive index is then read directly from

a scale. The measurement is typically performed at a specific temperature (e.g., 20°C or

25°C) and wavelength of light (usually the sodium D-line, 589 nm).

Vapor Pressure Determination
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Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases (solid or liquid) at a given temperature in a closed system.

Knudsen Effusion Method: This technique is suitable for compounds with low vapor

pressures. The sample is placed in a sealed container with a small orifice. The rate of mass

loss due to effusion of the vapor through the orifice is measured, and from this, the vapor

pressure can be calculated.[8]

Dynamic Method: A stream of inert gas is passed over the liquid sample at a controlled rate

and temperature. The amount of substance that vaporizes and is carried away by the gas is

determined, allowing for the calculation of the vapor pressure.[9]

Logical Relationships and Implications
The physical properties of 1H-Perfluorononane are interconnected and have significant

implications for its handling, application, and behavior in various systems. The following

diagram illustrates these relationships.
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Core Physical Properties Implications for Researchers

High Boiling Point Thermal Stability

High Density Phase Separation in Aqueous Systems

Low Vapor Pressure Low Volatility & Handling Safety

Low Water Solubility Specialty Solvent Applications

Chemical Inertness Potential for Biocompatibility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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